2,4-dichloro-N-(tetrahydro-2-furanylmethyl)benzamide

• IUPAC Name: 2,4-dichloro-N-(oxolan-2-ylmethyl)benzamide
• InChI: InChI=1S/C12H13Cl2NO2/c13-8-3-4-10(11(14)6-8)12(16)15-7-9-2-1-5-17-9/h3-4,6,9H,1-2,5,7H2,(H,15,16)
• InChI Key: KIIAWKQUYVATPI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C12H13Cl2NO2
• Molecular Weight: 274.14 g/mol

Description

2,4-dichloro-N-(tetrahydro-2-furanylmethyl)benzamide, commonly known as DTB, is a chemical compound that has been widely used in scientific research. It is a synthetic compound that has been developed for its pharmacological properties, including its ability to inhibit the activity of certain enzymes.

Mechanism of Action

DTB works by binding to the active site of certain enzymes, preventing them from carrying out their normal functions. In the case of the proteasome, DTB binds to the active site of the beta-5 subunit, which is responsible for cleaving proteins into smaller peptides. This binding prevents the proteasome from carrying out its normal function, leading to the accumulation of misfolded proteins.
Biochemical and Physiological Effects:
DTB has been shown to have a variety of biochemical and physiological effects, including the accumulation of misfolded proteins, the inhibition of cell proliferation, and the induction of apoptosis. These effects are thought to be due to the inhibition of the proteasome and other enzymes by DTB.

Advantages and Limitations for Lab Experiments

One advantage of using DTB in lab experiments is its ability to inhibit the activity of certain enzymes, which can be useful for studying protein degradation pathways and other cellular processes. However, one limitation of using DTB is that it can be toxic to cells at high concentrations, which can make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for research on DTB. One area of interest is the development of new drugs based on the structure of DTB. Another area of interest is the study of the biochemical and physiological effects of DTB, including its effects on cell proliferation and apoptosis. Finally, further research is needed to understand the mechanism of action of DTB and its potential for use in a variety of scientific research applications.

Synthesis Methods

DTB can be synthesized using a variety of methods, including the reaction of 2,4-dichlorobenzoyl chloride with tetrahydro-2-furanmethanol in the presence of a base. The resulting product can be purified using column chromatography to obtain a high-purity sample of DTB.

Scientific Research Applications

DTB has been used in a variety of scientific research applications, including studies of enzyme inhibition, protein-protein interactions, and drug discovery. It has been shown to inhibit the activity of certain enzymes, including the proteasome and the deubiquitinase USP14. This inhibition can lead to the accumulation of misfolded proteins, which can be useful for studying protein degradation pathways. DTB has also been used in drug discovery efforts, as it has been shown to have potential as a lead compound for the development of new drugs.